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Compound of Interest

Compound Name: Hif-phd-IN-2

Cat. No.: B12424035 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for HIF-PHD-IN-2, a potent PHD inhibitor. Adherence to these guidelines is

crucial due to the compound's potential hazards.

Hazard and Safety Information
HIF-PHD-IN-2 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, stringent disposal protocols must be followed to prevent

contamination of the environment and ensure personnel safety. The Safety Data Sheet (SDS)

is the primary source of safety information and should be readily accessible to all personnel

handling this compound.
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Property Value Source

Chemical Formula C17H15N5O3S [1]

Molecular Weight 369.40 [1]

CAS Number 2711720-45-3 [1]

GHS Classification

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]

Experimental Protocol: Proper Disposal of HIF-PHD-
IN-2
This protocol outlines the step-by-step procedure for the safe disposal of HIF-PHD-IN-2 waste,

including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with HIF-PHD-IN-2, such as unused compound,

contaminated personal protective equipment (PPE), and weighing papers, in a dedicated,

clearly labeled hazardous waste container.

The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, tight-fitting lid.

Liquid Waste:

Collect all liquid waste containing HIF-PHD-IN-2, including reaction residues and

contaminated solvents, in a separate, leak-proof hazardous waste container.
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Do not mix with other incompatible waste streams. Strong acids/alkalis and strong

oxidizing/reducing agents are incompatible with HIF-PHD-IN-2[1].

Ensure the container is properly vented if there is a risk of gas evolution, although no

specific reactions leading to this are noted for HIF-PHD-IN-2 under normal conditions.

Sharps Waste:

Any chemically contaminated sharps, such as needles or pipette tips, must be disposed of

in a designated, puncture-resistant sharps container labeled for chemical waste[2].

2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"HIF-PHD-IN-2," and the specific hazards (e.g., "Harmful," "Toxic to Aquatic Life").

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near

the point of generation[2][3][4].

The SAA must be a secondary containment system to prevent the spread of spills.

Keep waste containers closed at all times, except when adding waste[3][5][6].

3. Disposal Procedure:

Never dispose of HIF-PHD-IN-2 down the drain or in the regular trash. This is strictly

prohibited due to its high aquatic toxicity[5][6].

Evaporation of waste containing HIF-PHD-IN-2 in a fume hood is not a permissible disposal

method[3][5].

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. The SDS

specifies that the contents and container should be disposed of at an approved waste

disposal plant[1].

Follow all institutional and local regulations for hazardous waste pickup and disposal.
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4. Spill and Emergency Procedures:

In case of a spill, immediately alert personnel in the area.

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

For small spills, absorb the material with an inert absorbent material and collect it in a sealed

container for disposal as hazardous waste.

For large spills, evacuate the area and contact your institution's EHS for assistance.

Ensure adequate ventilation during cleanup[1].

Logical Workflow for HIF-PHD-IN-2 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of HIF-PHD-IN-2 waste.
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HIF-PHD-IN-2 Disposal Workflow
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Caption: Logical workflow for the proper disposal of HIF-PHD-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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